Cas no 1881321-24-9 (2-Bromo-3-chloro-4-fluoro-1-methoxybenzene)

• Product Name: 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene
• CAS No: 1881321-24-9
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 5074399
• PubChem ID: 125116752
• Update Time: 2025-11-02

2-Bromo-3-chloro-4-fluoro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-CHLORO-4-FLUORO-1-METHOXYBENZENE
• 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene

• Inchi： 1S/C7H5BrClFO/c1-11-5-3-2-4(10)7(9)6(5)8/h2-3H,1H3
• InChI Key： YQDRDQHYTCIZIU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene

Comprehensive Guide to 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene (CAS No. 1881321-24-9)

2-Bromo-3-chloro-4-fluoro-1-methoxybenzene (CAS No. 1881321-24-9) is a halogenated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and material sciences. This compound, featuring bromo, chloro, fluoro, and methoxy substituents, is widely used as a key intermediate in organic synthesis. Its unique structural properties make it valuable for researchers and industries focused on developing novel compounds with enhanced functionalities.

The molecular formula of 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene is C₇H₅BrClFO, and it exhibits a molecular weight of 239.47 g/mol. The presence of multiple halogen atoms in its structure enhances its reactivity, making it a versatile building block for synthesizing complex molecules. Researchers often explore its potential in cross-coupling reactions, nucleophilic substitutions, and other advanced chemical transformations.

One of the most common questions about 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene is its role in drug discovery. With the growing demand for new therapeutic agents, this compound serves as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its halogen-rich structure allows for precise modifications, enabling the development of molecules with improved bioavailability and target specificity. Recent studies highlight its utility in creating antiviral and antibacterial agents, aligning with global health trends.

In agrochemical research, 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene is gaining attention for its potential in developing next-generation pesticides and herbicides. The compound's ability to act as a precursor for bioactive molecules makes it valuable in addressing challenges related to crop protection and sustainable agriculture. As the agricultural sector seeks eco-friendly solutions, this compound's role in synthesizing low-toxicity, high-efficiency agrochemicals is increasingly significant.

Material science is another field where 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene finds applications. Its halogenated aromatic structure contributes to the development of advanced polymers, liquid crystals, and electronic materials. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, driven by the demand for energy-efficient technologies. The compound's ability to modify material properties at the molecular level opens new avenues for innovation.

The synthesis of 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene typically involves halogenation and methoxylation reactions, starting from commercially available precursors. Advanced techniques, such as catalytic halogenation and microwave-assisted synthesis, are being employed to improve yield and purity. These methods align with the industry's focus on green chemistry and process optimization, reducing waste and energy consumption.

Safety and handling of 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene require adherence to standard laboratory protocols. While not classified as highly hazardous, proper ventilation, personal protective equipment (PPE), and safe storage practices are recommended. Researchers and manufacturers must comply with regional regulations to ensure responsible use and disposal of this compound.

The market for 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene is expanding, driven by its diverse applications and the growing demand for specialty chemicals. Key players in the pharmaceutical and agrochemical sectors are investing in research to explore its full potential. With advancements in synthetic methodologies and increasing interdisciplinary collaborations, this compound is poised to play a pivotal role in future innovations.

For researchers seeking high-quality 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene, sourcing from reputable suppliers is crucial. Purity, consistency, and documentation are essential factors to consider. Many suppliers now offer customized solutions, including tailored synthesis and analytical services, to meet specific project requirements.

In summary, 2-Bromo-3-chloro-4-fluoro-1-methoxybenzene (CAS No. 1881321-24-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material sciences. Its unique structural features and reactivity make it indispensable for modern chemical research and industrial processes. As scientific advancements continue, this compound will remain at the forefront of innovation, addressing global challenges and driving progress across multiple sectors.